Cas no 58556-80-2 (2-Isopropyl-4a-methyl-8-methylenedecahydro-1,5-naphthalenediol)
58556-80-2 structure
Product Name:2-Isopropyl-4a-methyl-8-methylenedecahydro-1,5-naphthalenediol
CAS No:58556-80-2
MF:C15H26O2
MW:238.365745067596
CID:948692
PubChem ID:101281369
Update Time:2025-04-19
2-Isopropyl-4a-methyl-8-methylenedecahydro-1,5-naphthalenediol Chemical and Physical Properties
Names and Identifiers
-
- 2-Isopropyl-4a-methyl-8-methylenedecahydro-1,5-naphthalenediol
- Platambin
- 58556-80-2
- DTXSID601318640
-
- Inchi: 1S/C15H26O2/c1-9(2)11-7-8-15(4)12(16)6-5-10(3)13(15)14(11)17/h9,11-14,16-17H,3,5-8H2,1-2,4H3/t11-,12-,13-,14-,15+/m0/s1
- InChI Key: WKKJGHCXVKEJNU-YYFQZIEXSA-N
- SMILES: O[C@H]1[C@H](C(C)C)CC[C@]2(C)[C@H](CCC(=C)[C@H]21)O
Computed Properties
- Exact Mass: 238.19300
- Monoisotopic Mass: 238.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46000
- LogP: 2.74670
2-Isopropyl-4a-methyl-8-methylenedecahydro-1,5-naphthalenediol Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
58556-80-2 (2-Isopropyl-4a-methyl-8-methylenedecahydro-1,5-naphthalenediol) Related Products
- 473-98-3(Betulin)
- 545-47-1(lupeol)
- 1449-09-8(24-Methylene-9,19-cyclolanostan-3-ol)
- 104870-56-6((+)-Isopulegol)
- 7786-67-6(Isopulegol)
- 473-15-4(β-Eudesmol Standard)
- 1059-14-9(Taraxasterol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk